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Get Quote

The following tables consolidate the key hazard identifications and physical-chemical properties of Diethyl

Butylmalonate from the searched SDSs.

Table 1: GHS Hazard Classification ( [1])

Hazard Category Hazard Statement Precautionary Measures

Acute Toxicity (Oral,

Category 4)

H302: Harmful if swallowed Do not eat, drink, or smoke when using; rinse

mouth if swallowed [1].

Acute Aquatic

Toxicity (Category
1)

H410: Very toxic to aquatic

life with long-lasting effects

Avoid release to the environment; collect spillage

[1].

Chronic Aquatic
Toxicity (Category

1)

H410: Very toxic to aquatic
life with long-lasting effects

Avoid release to the environment; dispose of
contents/container to an approved waste disposal

plant [1].

Table 2: Physical and Chemical Properties
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Property Value Reference

Molecular Formula C11H20O4 [2] [3] [1]

Molecular Weight 216.28 g/mol [2] [3]

Appearance Clear, colorless liquid [3]

Boiling Point 235 °C [3]

Density 0.976 g/cm³ at 20 °C [3]

Refractive Index 1.4250 at 20 °C [3]

Flash Point 113 °C [3]

Vapor Density 7.5 (air=1) [3]

Key Safety Protocols for Handling and Emergency

Based on the SDS information, here are the critical procedures for handling Diethyl Butylmalonate and

responding to incidents.

Safe Handling and Storage

Handling: Use only in a well-ventilated area. Avoid contact with skin, eyes, and clothing. Avoid

inhaling mists or vapors. Wash thoroughly after handling. Use appropriate protective equipment,
including gloves and safety goggles [3] [1].

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area. Keep away from
heat, sparks, open flames, and other sources of ignition [3].

First Aid Measures

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and call a physician or poison

center immediately [3] [1].
Inhalation: Immediately move the affected person to fresh air. If breathing is difficult, administer

oxygen. Seek medical attention [3].
Skin Contact: Remove contaminated clothing and flush the skin with plenty of water for at least 15

minutes. Consult a physician [3] [1].
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Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Seek immediate medical attention [3] [1].

Fire-Fighting and Spill Response

Fire: This is a combustible liquid with a flash point of 113°C [3]. Use water spray, dry chemical, CO₂,

or alcohol-resistant foam to extinguish. Firefighters should wear self-contained breathing apparatus
and full protective gear, as combustion may produce irritating and toxic gases [3] [1].

Spill: Absorb spills with an inert material like sand or diatomite. Place the absorbed material in a
suitable container for disposal. Clean all surfaces thoroughly. Prevent the material from entering

drains, sewers, or waterways [3] [1].

Experimental Handling Workflow

The diagram below outlines the key decision points and procedures for safely handling Diethyl

Butylmalonate in a laboratory setting, based on the SDS recommendations.

Diagram 1. A workflow for the safe handling and storage of Diethyl Butylmalonate in a laboratory,

incorporating key PPE and procedural controls from the SDS.

Important Disclaimer for Researchers

The information presented here is a summary compiled from SDSs available online. It is for guidance

purposes only and is not a substitute for the full, official Safety Data Sheet.

Data Consistency: Some variations exist between different SDS sources. For instance, one source
lists the compound as a clear liquid [3], while another describes it as a solid [1]. For definitive, up-to-

date information, you should always consult the most recent SDS from the specific manufacturer
(e.g., Alfa Aesar, Sigma-Aldrich) before working with any chemical [2].

Regulatory Compliance: Ensure all handling, storage, and disposal practices are in compliance with
your institution's environmental health and safety (EHS) policies, as well as local and national

regulations.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 4 Tech Support

https://www.chemicalbook.com/ProductMSDSDetailCB4335342_EN.htm
https://www.dcchemicals.com/msds/MSDS_DC44717.html
https://www.chemicalbook.com/ProductMSDSDetailCB4335342_EN.htm
https://www.chemicalbook.com/ProductMSDSDetailCB4335342_EN.htm
https://www.dcchemicals.com/msds/MSDS_DC44717.html
https://www.chemicalbook.com/ProductMSDSDetailCB4335342_EN.htm
https://www.dcchemicals.com/msds/MSDS_DC44717.html
https://www.smolecule.com/products/s1493477?utm_src=pdf-body
https://www.smolecule.com/products/s1493477?utm_src=pdf-body
https://www.smolecule.com/products/s1493477?utm_src=pdf-body
https://www.chemicalbook.com/ProductMSDSDetailCB4335342_EN.htm
https://www.dcchemicals.com/msds/MSDS_DC44717.html
https://www.chemblink.com/MSDS/133-08-4MSDS.htm
https://www.smolecule.com/products/s1493477?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s1493477?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


References

1. Diethyl butylmalonate|133-08-4|MSDS [dcchemicals.com]

2. SDS of Diethyl , butylmalonate , CAS... - chemBlink Safety Data Sheets [chemblink.com]

3. n- Diethyl (133-08-4) butylmalonate Melting Point Boiling Point... MSDS [chemicalbook.com]

To cite this document: Smolecule. [Summary of Hazard Classification and Physical Properties].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b1493477#diethyl-butylmalonate-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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